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Compound of Interest

Compound Name: 2-Butylcyclohexanone

Cat. No.: B1265551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-sec-Butylcyclohexanone (CAS No. 14765-30-1), a colorless, viscous liquid with a

characteristic woody and camphoraceous odor, is a significant component in the fragrance and

flavor industries.[1] Its use in a variety of consumer products necessitates a thorough

understanding of its environmental fate and biodegradability to ensure its safe and sustainable

application. This technical guide provides an in-depth analysis of the available scientific data on

the environmental persistence, bioaccumulation, and degradation of 2-sec-butylcyclohexanone.

Physicochemical Properties
The environmental distribution and behavior of a chemical are fundamentally governed by its

physicochemical properties. A summary of the key properties of 2-sec-butylcyclohexanone is

presented in Table 1. These properties suggest a moderate potential for partitioning into

organic matter and a low to moderate water solubility.
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Property Value Source(s)

Molecular Formula C₁₀H₁₈O [1]

Molecular Weight 154.25 g/mol [1]

Boiling Point 76-78 °C @ 8 mm Hg [1]

Density 0.911-0.917 g/mL [1]

Water Solubility 566 mg/L @ 20 °C [1]

log Kow (Octanol-Water

Partition Coefficient)
2.8 [1]

Environmental Fate
The environmental fate of 2-sec-butylcyclohexanone is determined by a combination of

transport and transformation processes, including biodegradation, hydrolysis, photolysis, and

partitioning into different environmental compartments.

Biodegradability
The biodegradability of 2-sec-butylcyclohexanone has been assessed in several studies

following standardized OECD guidelines. The results, summarized in Table 2, indicate that

while the compound is not readily biodegradable under stringent test conditions, it

demonstrates significant inherent biodegradability.
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Test Guideline Test Type Result Conclusion Source(s)

OECD 301F

Ready

Biodegradability

(Manometric

Respirometry)

60% degradation

after 28 days

Not readily

biodegradable,

but shows

potential for

degradation.

[1]

OECD 301C

Ready

Biodegradability

(Modified MITI

Test I)

No

biodegradation

observed

Not readily

biodegradable

under these

specific test

conditions.

[1]

OECD 302C

Inherent

Biodegradability

(Modified MITI

Test II)

84% degradation

after 28 days

Inherently

biodegradable.
[1]

The conflicting results between the OECD 301F and 301C tests highlight the sensitivity of

ready biodegradability tests to the specific inoculum and test conditions. However, the high

level of degradation observed in the inherent biodegradability test (OECD 302C) suggests that

2-sec-butylcyclohexanone is unlikely to persist in environments with adapted microbial

populations.[1]

Bioaccumulation
The potential for a chemical to bioaccumulate in organisms is often estimated by its octanol-

water partition coefficient (log Kow). With a log Kow of 2.8, 2-sec-butylcyclohexanone has a

moderate potential for bioaccumulation.[1] A screening-level bioconcentration factor (BCF) has

been estimated to be 40.64 L/kg, which is below the general threshold of concern for

bioaccumulation. Further experimental studies would be beneficial to definitively determine its

bioaccumulation potential.

Mobility in Soil
The mobility of a chemical in soil is largely determined by its adsorption to soil organic carbon

and clay particles. The soil adsorption coefficient (Koc) is a key parameter for assessing this
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mobility. While no experimental Koc value for 2-sec-butylcyclohexanone has been identified in

the reviewed literature, its log Kow of 2.8 can be used to estimate a Koc value. Generally, a

higher log Kow corresponds to a higher Koc and lower mobility in soil. Based on its log Kow, 2-

sec-butylcyclohexanone is expected to have moderate adsorption to soil and, therefore, limited

mobility.

Hydrolysis and Photolysis
Information on the abiotic degradation of 2-sec-butylcyclohexanone through hydrolysis and

photolysis is limited. As a ketone, it is not expected to undergo significant hydrolysis under

typical environmental pH conditions.[2] Regarding photolysis, UV/Vis absorption spectra

indicate no significant absorption between 290 and 700 nm, suggesting that direct photolysis in

the environment is not a major degradation pathway.[1] Indirect photolysis, through reactions

with photochemically generated reactive species like hydroxyl radicals, may contribute to its

degradation in the atmosphere and sunlit surface waters, though specific rate constants are not

available.

Biodegradation Pathway
While a specific metabolic pathway for 2-sec-butylcyclohexanone has not been fully elucidated,

the microbial degradation of related cyclohexanone derivatives provides a strong basis for a

proposed pathway. The initial step in the aerobic degradation of cyclohexanones is often

catalyzed by a Baeyer-Villiger monooxygenase (BVMO).[3] This enzyme inserts an oxygen

atom adjacent to the carbonyl group, forming a lactone. This is a key step in ring cleavage and

subsequent metabolism.

A proposed biodegradation pathway for 2-sec-butylcyclohexanone is illustrated below.

Phase 1: Ring Modification and Opening
Phase 2: Beta-Oxidation

2-sec-butylcyclohexanone 2-sec-butyl-epsilon-caprolactone

 Baeyer-Villiger
 Monooxygenase

6-hydroxy-2-sec-butylhexanoic acid

 Lactone
 Hydrolase

Further Metabolism

 Dehydrogenation &
 Beta-Oxidation

Central Metabolism
 Enters TCA Cycle
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Click to download full resolution via product page

Proposed aerobic biodegradation pathway for 2-sec-butylcyclohexanone.

Experimental Protocols
Detailed experimental protocols for the cited biodegradation studies are not publicly available.

However, the methodologies can be inferred from the OECD guidelines referenced.

OECD 301F: Ready Biodegradability - Manometric
Respirometry Test
This test assesses the rapid biodegradability of a substance by measuring the oxygen

consumed by microorganisms in a closed respirometer.

Inoculum: Activated sludge from a domestic wastewater treatment plant.

Test Substance Concentration: A defined concentration of 2-sec-butylcyclohexanone is

added to a mineral medium.

Duration: 28 days.

Measurement: The consumption of oxygen is measured over time and compared to the

theoretical oxygen demand (ThOD).

Pass Level: ≥ 60% of ThOD within a 10-day window.

OECD 302C: Inherent Biodegradability - Modified MITI
Test (II)
This test evaluates the ultimate biodegradability of a substance under favorable conditions with

a high concentration of microorganisms.

Inoculum: A higher concentration of activated sludge compared to ready biodegradability

tests.

Test Substance Concentration: A defined concentration of 2-sec-butylcyclohexanone.
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Duration: Typically 28 days.

Measurement: Biodegradation is determined by measuring parameters such as dissolved

organic carbon (DOC) removal or oxygen consumption.

Pass Level: ≥ 70% removal of DOC or ≥ 60% of ThOD.

Preparation

Incubation

Analysis

2-sec-butylcyclohexanone

Test Vessel
(Controlled Temperature & Darkness)

Mineral Medium Activated Sludge

Measure O2 Consumption / DOC Removal

Calculate % Biodegradation

Click to download full resolution via product page

General experimental workflow for aerobic biodegradation testing.

Conclusion
Based on the available data, 2-sec-butylcyclohexanone is considered to be inherently

biodegradable and is not expected to be persistent in the environment.[1] Its potential for

bioaccumulation is low. While it may show limited mobility in soil, further experimental data on

its soil adsorption coefficient would be valuable for a more comprehensive risk assessment.

The primary route of its environmental degradation is likely microbial, initiated by enzymatic
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ring-opening, leading to metabolites that can be further mineralized. Overall, the current body

of evidence suggests that 2-sec-butylcyclohexanone does not pose a significant environmental

risk under current usage patterns.
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Logical flow for assessing the environmental fate of a chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [The Environmental Fate and Biodegradability of 2-sec-
Butylcyclohexanone: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265551#environmental-fate-and-biodegradability-of-
2-sec-butylcyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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